Cas no 2034371-65-6 (4-6-(3-chloro-2-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidin-2-ylmorpholine)

• Product Name: 4-6-(3-chloro-2-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidin-2-ylmorpholine
• CAS No: 2034371-65-6
• MF: C₁₇H₁₉ClN₄O₃S
• MW: 394.875761270523
• CID: 5377494
• Update Time: 2025-07-01

4-6-(3-chloro-2-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidin-2-ylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-[6-(3-chloro-2-methylphenyl)sulfonyl-5,7-dihydropyrrolo[3,4-d]pyrimidin-2-yl]morpholine
• 4-6-(3-chloro-2-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidin-2-ylmorpholine

• Inchi： 1S/C17H19ClN4O3S/c1-12-14(18)3-2-4-16(12)26(23,24)22-10-13-9-19-17(20-15(13)11-22)21-5-7-25-8-6-21/h2-4,9H,5-8,10-11H2,1H3
• InChI Key： ZTORXVCQVXJHRQ-UHFFFAOYSA-N
• SMILES： C1OCCN(C2=NC=C3CN(S(C4=CC=CC(Cl)=C4C)(=O)=O)CC3=N2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-6-(3-chloro-2-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidin-2-ylmorpholine

Introduction to Compound with CAS No. 2034371-65-6 and Product Name: 4-6-(3-chloro-2-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidin-2-ylmorpholine

The compound with the CAS number 2034371-65-6 and the product name 4-6-(3-chloro-2-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidin-2-ylmorpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The unique combination of a pyrrolo[3,4-d]pyrimidine core and a morpholine moiety, further functionalized with a 3-chloro-2-methylbenzenesulfonyl group, makes it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of pyrrolo[3,4-d]pyrimidine derivatives in medicinal chemistry. These scaffolds are known for their ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. The presence of the morpholine group in the molecular structure of this compound introduces additional binding potential, which could enhance its pharmacological properties. Moreover, the 3-chloro-2-methylbenzenesulfonyl substituent adds another layer of complexity, potentially influencing both the solubility and bioavailability of the compound.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. For instance, pyrrolo[3,4-d]pyrimidine derivatives have been extensively studied for their antiviral and anticancer properties. The morpholine moiety is particularly interesting as it has been shown to improve drug penetration across biological membranes. This feature is crucial for developing effective therapeutics that can reach their targets within the body. Additionally, the 3-chloro-2-methylbenzenesulfonyl group may contribute to the compound's stability and resistance to metabolic degradation, which are essential characteristics for any drug candidate.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the pyrrolo[3,4-d]pyrimidine core is typically achieved through cyclization reactions, while the attachment of the morpholine group often involves nucleophilic substitution or condensation reactions. The final step involves incorporating the 3-chloro-2-methylbenzenesulfonyl group, which can be accomplished through sulfonylation reactions. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly affect the biological activity of the final product.

From a computational chemistry perspective, understanding the three-dimensional structure of this compound is crucial for predicting its biological behavior. Molecular modeling techniques can be employed to simulate how the molecule interacts with potential target proteins or enzymes. These simulations can provide valuable insights into binding affinities, metabolic pathways, and potential side effects. By leveraging advanced computational methods, researchers can accelerate the drug discovery process and prioritize compounds that are most likely to succeed in clinical trials.

In vitro studies have already begun to explore the biological activity of this compound. Initial experiments suggest that it exhibits promising properties in terms of cytotoxicity against certain cancer cell lines. The combination of the pyrrolo[3,4-d]pyrimidine core and morpholine group appears to synergize effectively in disrupting key cellular processes associated with tumor growth. Furthermore, preliminary data indicate that the 3-chloro-2-methylbenzenesulfonyl substituent may enhance binding interactions with specific enzymes involved in signal transduction pathways.

The potential therapeutic applications extend beyond oncology. Researchers are also investigating whether this compound could be effective against other diseases such as infectious disorders or inflammatory conditions. The broad spectrum of biological activities exhibited by pyrrolo[3,4-d]pyrimidine derivatives makes them versatile tools for drug discovery. By modifying different functional groups within these molecules, scientists can fine-tune their pharmacological profiles to target specific diseases or conditions.

As research progresses, it is expected that more sophisticated synthetic methodologies will be developed to produce analogs of this compound with improved properties. Techniques such as combinatorial chemistry and high-throughput screening can help identify new derivatives that may offer enhanced efficacy or reduced toxicity compared to existing drugs. The integration of artificial intelligence (AI) into drug discovery workflows is also poised to play a significant role in accelerating these efforts by predicting molecular properties and optimizing synthetic routes.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous preclinical testing before human trials can begin. Companies developing compounds like this one must navigate complex regulatory requirements while ensuring that their research remains ethical and transparent. Public trust in pharmaceutical innovation is paramount; therefore，clear communication about scientific progress is essential for fostering collaboration between academia，industry，and regulatory agencies.

In conclusion，the compound with CAS No. 2034371-65-6 represents an exciting development in medicinal chemistry due to its unique structural features and potential biological activities。The combination of a pyrrolo[3, 4-d]pyrimidine core，a morpholine moiety，and a 3-chloro- 2-methylbenzenesulfonyl substituent positions it as a promising candidate for further exploration。With continued research into its synthesis， pharmacology， and clinical applications，this molecule has the potential to contribute significantly to future therapeutic advancements。The interdisciplinary nature of modern drug discovery underscores the importance of collaboration across different scientific disciplines to bring innovative treatments to patients worldwide。